Cas no 2816-57-1 (2,6-Dimethylcyclohexanone)

2,6-Dimethylcyclohexanone structure
2,6-Dimethylcyclohexanone structure
Product Name:2,6-Dimethylcyclohexanone
CAS No:2816-57-1
MF:C8H14O
MW: 126.19
MDL:MFCD00001637
CID:84493
PubChem ID:17780
Update Time:2024-10-30

2,6-Dimethylcyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethylcyclohexanone, mixture of isomers
    • 2,6-Dimethylcyclohexanone
    • 2,6-Dimethylcyclohexanone, Cis + Trans
    • 2,6-Dimethylcyclohexanone (mixture of isomers)
    • 2,6-dimethylcyclohexan-1-one
    • 16O 2,6-dimethylcyclohexanone
    • 2,5-DIMETHYL-1-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
    • 2,5-DIMETHYLCYCLOHEXANONE
    • 2,6-dimethyl-c-hexanone
    • 2,6-dimethylcyclohexanol
    • 2,6-dimethyl-cyclohexanone
    • Cyclohexanone,2,6-dimethyl
    • Cyclohexanone,6-dimethyl
    • EINECS 220-570-6
    • Cyclohexanone, 2,6-dimethyl-(8CI)
    • 2,6-Dimethylcyclohexanone cis + trans
    • NS00048735
    • 2816-57-1
    • J-016995
    • SY048427
    • SCHEMBL83778
    • 2,6-Dimethylcyclohexanone,c&t
    • Cyclohexanone, 2,6-dimethyl-
    • Cyclohexanone,6-dimethyl-
    • NSC5291
    • D89826
    • F8881-2085
    • 2,6-dimethyl-cyclohexan-1-one
    • EN300-21337
    • AKOS000120707
    • DB-067889
    • NSC-5291
    • D1280
    • DTXCID80811712
    • DTXSID30863029
    • 2,6-Dimethyl cyclohexanone mixture of cis and trans
    • 2,6-dimethyl cyclohexanone
    • NSC 5291
    • CS-0215006
    • LS-13474
    • Cyclohexanone, 2,6-dimethyl-(8CI)(9CI)
    • MFCD00001637
    • MDL： MFCD00001637
    • Inchi： 1S/C8H14O/c1-6-4-3-5-7(2)8(6)9/h6-7H,3-5H2,1-2H3
    • InChI Key： AILVYPLQKCQNJC-UHFFFAOYSA-N
    • SMILES： C1(=O)C(C)CCCC1C
    • BRN： 1099000

Computed Properties

  • Exact Mass: 126.10400
  • Monoisotopic Mass: 126.104465066 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.1
  • Molecular Weight: 126.20
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Pale yellow liquid
  • Density: 0.925 g/mL at 25 °C(lit.)
  • Melting Point: 9.25°C (estimate)
  • Boiling Point: 90-91 °C/18 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:123.8°F
    Degrees Celsius:51°C
  • Refractive Index: n20/D 1.447
  • PSA: 17.07000
  • LogP: 2.01160
  • Solubility: Insoluble in water

2,6-Dimethylcyclohexanone Security Information

2,6-Dimethylcyclohexanone Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,6-Dimethylcyclohexanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154369-100ml
2,6-Dimethylcyclohexanone
 2816-57-1 >98.0%(GC)
100ml
 ¥2986.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154369-25ML
2,6-Dimethylcyclohexanone
 2816-57-1 >98.0%(GC)
25ml
 ¥823.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154369-5ml
2,6-Dimethylcyclohexanone
 2816-57-1 >98.0%(GC)
5ml
 ¥185.90 2023-09-03
TRC
D464910-5g
2,6-Dimethylcyclohexanone
 2816-57-1
5g
 $155.00 2023-05-18
TRC
D464910-10g
2,6-Dimethylcyclohexanone
 2816-57-1
10g
 $178.00 2023-05-18
TRC
D464910-25g
2,6-Dimethylcyclohexanone
 2816-57-1
25g
 $ 205.00 2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03544-25g
2,6-dimethylcyclohexan-1-one
 2816-57-1 98%
25g
 ¥549.0 2024-07-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D1280-25ML
2,6-Dimethylcyclohexanone (mixture of isomers)
 2816-57-1 >98.0%(GC)
25ml
 ¥630.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D1280-100ML
2,6-Dimethylcyclohexanone (mixture of isomers)
 2816-57-1 >98.0%(GC)
100ml
 ¥1850.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D1280-250ML
2,6-Dimethylcyclohexanone (mixture of isomers)
 2816-57-1 >98.0%(GC)
250ml
 ¥4150.00 2024-04-16

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